Cas no 72656-08-7 (D-Xylonic Acid Calcium Salt Hydrate)

D-Xylonic Acid Calcium Salt Hydrate Properties

Names and Identifiers

• D-Xylonic acid, calciumsalt (2:1)
• (2R,3S,4R)-2,3,4,5-tetrahydroxypentanoic acid,hydrate
• D-Xylonic Acid Calci
• D-Xylonic Acid Calcium Salt Hydrate
• 72656-08-7
• calcium (2R,3S,4R)-2,3,4,5-tetrahydroxypentanoate dihydrate
• W-203644
• D-Xylonic acid,calcium salt,hydrate
• calcium;(2R,3S,4R)-2,3,4,5-tetrahydroxypentanoate;dihydrate
• +Expand

• InChIKey： GJVSLGNILTVKHT-OZFZDKMDSA-L
• Inchi： InChI=1S/2C5H10O6.Ca.2H2O/c2*6-1-2(7)3(8)4(9)5(10)11;;;/h2*2-4,6-9H,1H2,(H,10,11);;2*1H2/q;;+2;;/p-2/t2*2-,3+,4-;;;/m11.../s1
• SMILES： O=C([O-])[C@H](O)[C@@H](O)[C@H](O)CO.O=C([O-])[C@H](O)[C@@H](O)[C@H](O)CO.[Ca+2]

Computed Properties

• Exact Mass: 406.06400
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 10
• Monoisotopic Mass: 406.0635462g/mol
• Heavy Atom Count: 25
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 244Ų

Experimental Properties

• LogP: -5.99080
• PSA: 232.90000
• Melting Point: 118 °C